Cas no 1380143-00-9 (1-(5-fluoro-1H-indazol-3-yl)butan-2-amine)

• Product Name: 1-(5-fluoro-1H-indazol-3-yl)butan-2-amine
• CAS No: 1380143-00-9
• MF: C₁₁H₁₄FN₃
• MW: 207.247365474701
• MDL: MFCD34550949
• CID: 5620087
• PubChem ID: 131362333
• Update Time: 2025-06-07

1-(5-fluoro-1H-indazol-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1380143-00-9
• EN300-28566077
• 1-(5-fluoro-1H-indazol-3-yl)butan-2-amine

• MDL： MFCD34550949
• Inchi： 1S/C11H14FN3/c1-2-8(13)6-11-9-5-7(12)3-4-10(9)14-15-11/h3-5,8H,2,6,13H2,1H3,(H,14,15)
• InChI Key： WTZAWRROYDKBLF-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=C(CC(CC)N)NN=2

Computed Properties

• Exact Mass: 207.11717562g/mol
• Monoisotopic Mass: 207.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(5-fluoro-1H-indazol-3-yl)butan-2-amine

Introduction to 1-(5-fluoro-1H-indazol-3-yl)butan-2-amine (CAS No. 1380143-00-9)

1-(5-fluoro-1H-indazol-3-yl)butan-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1380143-00-9, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a 5-fluoro-1H-indazol moiety in its molecular structure imparts distinct chemical properties that make it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 1-(5-fluoro-1H-indazol-3-yl)butan-2-amine consists of a butanamidine backbone linked to a fluorinated indazole ring. This configuration not only enhances the compound's solubility and bioavailability but also influences its interaction with biological targets. The fluorine atom, a key feature of the 5-fluoro group, is known to modulate the pharmacokinetic and pharmacodynamic properties of molecules, making it a preferred element in medicinal chemistry.

In recent years, there has been a surge in research focused on indazole derivatives due to their broad spectrum of biological activities. The indazole ring, particularly when substituted with fluorine, has been shown to exhibit potent activity against various diseases, including cancer and infectious disorders. Studies have demonstrated that fluorinated indazoles can interfere with critical enzymatic pathways and cellular processes, making them promising candidates for therapeutic intervention.

The synthesis of 1-(5-fluoro-1H-indazol-3-yl)butan-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of innovative chemical techniques in pharmaceutical research.

One of the most compelling aspects of 1-(5-fluoro-1H-indazol-3-yl)butan-2-amine is its potential as an intermediate in the development of novel drugs. Researchers have leveraged its structural framework to design molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The ability to fine-tune the pharmacophore through structural modifications offers a versatile platform for drug discovery.

The pharmacological profile of 1-(5-fluoro-1H-indazol-3-yl)butan-2-amine has been extensively studied in preclinical models. Preliminary findings suggest that this compound exhibits significant anti-inflammatory and antiviral properties. The fluorinated indazole moiety appears to play a crucial role in modulating immune responses and viral replication mechanisms. These findings are particularly relevant in the context of emerging infectious diseases, where rapid development of effective antiviral agents is paramount.

In addition to its therapeutic potential, 1-(5-fluoro-1H-indazol-3-yl)butan-2-amine has been explored for its role in chemoprevention. Studies indicate that certain indazole derivatives can inhibit the formation of carcinogenic lesions by interfering with metabolic pathways that lead to cellular proliferation. The fluorine atom's electronic properties contribute to this chemopreventive effect by enhancing the compound's stability and reactivity with target biomolecules.

The regulatory landscape for compounds like 1-(5-fluoro-1H-indazol-3-yb-butanamidine) is stringent but well-established, ensuring that their development adheres to rigorous safety and efficacy standards. Manufacturers must navigate complex regulatory pathways to bring such compounds into clinical use. However, the growing body of research supporting their therapeutic potential bodes well for future approvals and commercialization.

Future directions in the study of 1-(5-fluoro-hindazole)-substituted compounds include exploring their potential in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to achieve synergistic effects that could improve treatment outcomes for various diseases. Additionally, advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with optimized pharmacological profiles.

In conclusion, 1-(5-fluoro-hindazole)-substituted compounds represent a fascinating area of research within pharmaceutical chemistry. The unique structural features of these molecules, particularly the presence of a fluo-substituent on an indazole ring, endow them with diverse biological activities and therapeutic potential. As research continues to uncover new applications for this class of compounds, their role in modern medicine is likely to expand significantly.